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The table below summarizes the quantitative data on orysastrobin's dissipation time in soil. DT₅₀ represents

the time required for 50% of the substance to dissipate.

DT₅₀ Value
(Days)

Experimental Context Soil Type / Conditions Source

55 days Field studies (manufacturer's

data)

Not specified University of

Hertfordshire PPDB [1]

55 days Field studies (moderately

persistent)

Not specified University of

Hertfordshire PPDB [1]

10.4 days Lysimeter experiment,

nursery-box application

Paddy water, Alluvial and

Volcanic ash soils

PMC [2]

Overview of Experimental Methodologies

The available data from the search results stem from two main types of studies, which are summarized in the

diagram below.
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Orysastrobin DT₅₀ Studies Field & Lab Studies

Database Value (55 days)

Purpose: Regulatory & General Fate Assessment

Lysimeter Studies

Paddy Water Value (10.4 days) Experimental Setup

Purpose: Simulate Real-World Paddy Conditions Outdoor lysimeters (1m x 1m x 1m) Application: Nursery-box Data Analysis: Kinetic modeling (release & decrease rates)

Two soil types: Alluvial & Volcanic ash Monitoring: Pesticide concentration in paddy water

Click to download full resolution via product page

Important Considerations and Data Gaps

When interpreting this data, please consider the following points:

Different Environmental Compartments: The shorter DT₅₀ of 10.4 days was measured in paddy
water [2], while the 55-day value refers to dissipation in soil [1]. These values describe the

compound's behavior in different, though connected, environmental compartments within an
agricultural system.

Spatial Variability: Research on other strobilurin fungicides indicates that degradation rates can
exhibit significant spatial variation across a single field due to differences in soil microbial

communities and chemical properties [3]. This variability is an important factor in environmental
assessment.

Microbial Degradation: Studies on azoxystrobin suggest that certain soil bacteria (e.g., from genera
Rhodanobacter and Cupriavidus) can degrade strobilurin fungicides [4]. While not directly shown for

orysastrobin, this implies that the native soil microbiome is a key driver of its dissipation.

How to Proceed
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The search results provide specific data points but not the comprehensive whitepaper you requested. To

acquire more in-depth information:

Consult Original Manufacturers: Companies like BASF or Bayer CropScience, which develop
orysastrobin products, are the most likely sources of detailed, unpublished regulatory studies and

technical whitepapers.
Search Scientific Databases: A focused search on platforms like Scopus, Web of Science, or

Google Scholar using the term "orysastrobin environmental fate" may yield more primary research
articles beyond the limited set found here.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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